Diflunisal glucuronide ether
Diflunisal glucuronide ether
Brand Name:
Vulcanchem
CAS No.:
58446-29-0
VCID:
VC21120987
InChI:
InChI=1S/C19H16F2O9/c20-8-2-3-9(11(21)6-8)7-1-4-12(10(5-7)17(25)26)29-19-15(24)13(22)14(23)16(30-19)18(27)28/h1-6,13-16,19,22-24H,(H,25,26)(H,27,28)/t13-,14-,15+,16-,19+/m0/s1
SMILES:
C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C19H16F2O9
Molecular Weight:
426.3 g/mol
Diflunisal glucuronide ether
CAS No.: 58446-29-0
Cat. No.: VC21120987
Molecular Formula: C19H16F2O9
Molecular Weight: 426.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 58446-29-0 |
|---|---|
| Molecular Formula | C19H16F2O9 |
| Molecular Weight | 426.3 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-carboxy-4-(2,4-difluorophenyl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C19H16F2O9/c20-8-2-3-9(11(21)6-8)7-1-4-12(10(5-7)17(25)26)29-19-15(24)13(22)14(23)16(30-19)18(27)28/h1-6,13-16,19,22-24H,(H,25,26)(H,27,28)/t13-,14-,15+,16-,19+/m0/s1 |
| Standard InChI Key | RBZXVQOCMCPTHC-KSPMYQCISA-N |
| Isomeric SMILES | C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O |
| SMILES | C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
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